2-{[5,6-dimethyl-3-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide

• Molecular Formula: C23H21N3O2S2
• Molecular Weight: 435.6 g/mol
• IUPAC Name: 2-[5,6-dimethyl-3-(3-methylphenyl)-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C23H21N3O2S2/c1-14-8-7-11-18(12-14)26-22(28)20-15(2)16(3)30-21(20)25-23(26)29-13-19(27)24-17-9-5-4-6-10-17/h4-12H,13H2,1-3H3,(H,24,27)
• InChI Key: BKAFZRYGXOCVMF-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=CC=C4)SC(=C3C)C

Description

2-{[5,6-dimethyl-3-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential for various applications.

Mechanism of Action

The exact mechanism of action of 2-{[5,6-dimethyl-3-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide is not fully understood. However, studies have suggested that the compound may act by inhibiting specific enzymes or signaling pathways involved in cancer cell growth, inflammation, or microbial proliferation.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects, including:
1. Inducing apoptosis: The compound can induce apoptosis (programmed cell death) in cancer cells, leading to their destruction.
2. Reducing inflammation: The compound can reduce the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation.
3. Inhibiting microbial growth: The compound can inhibit the growth of various bacteria and fungi, leading to their destruction.

Advantages and Limitations for Lab Experiments

The use of 2-{[5,6-dimethyl-3-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide in lab experiments has several advantages and limitations. Some of the advantages include:
1. Potent activity: The compound has potent activity against cancer cells, inflammation, and microbial proliferation, making it a valuable tool in lab experiments.
2. Versatility: The compound can be used in various types of experiments, including in vitro and in vivo studies.
Some of the limitations include:
1. Availability: The compound may not be readily available for use in lab experiments.
2. Toxicity: The compound may exhibit toxicity at higher concentrations, limiting its use in certain experiments.

Future Directions

For research include the development of new anticancer, anti-inflammatory, and antibiotic drugs, as well as further studies on the compound's toxicity and potential side effects.

Synthesis Methods

The synthesis of 2-{[5,6-dimethyl-3-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide involves the reaction of 5,6-dimethyl-3-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-2-thiol with N-phenylacetyl chloride in the presence of a base. The reaction yields the desired compound, which can be purified by recrystallization.

Scientific Research Applications

2-{[5,6-dimethyl-3-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide has been extensively studied for its potential in various scientific research applications. Some of the most notable applications include:
1. Anticancer properties: Studies have shown that this compound has potent anticancer properties and can inhibit the growth of various cancer cells.
2. Anti-inflammatory properties: The compound has also been shown to have anti-inflammatory properties, making it a potential treatment option for various inflammatory diseases.
3. Antimicrobial properties: The compound has exhibited antimicrobial properties against various bacteria and fungi, making it a potential candidate for the development of new antibiotics.